Cas no 142943-95-1 (N-[1H-1,2,3-Benzotriazol-1-yl(phenyl)methyl]aniline)

• Product Name: N-[1H-1,2,3-Benzotriazol-1-yl(phenyl)methyl]aniline
• CAS No: 142943-95-1
• MF: C₁₉H₁₆N₄
• MW: 300.3571434021
• CID: 4599270
• Update Time: 2025-05-23

N-[1H-1,2,3-Benzotriazol-1-yl(phenyl)methyl]aniline Chemical and Physical Properties

Names and Identifiers

• N-[(1H-1,2,3-benzotriazol-1-yl)(phenyl)methyl]aniline
• N-[1H-1,2,3-Benzotriazol-1-yl(phenyl)methyl]aniline

• Inchi： 1S/C19H16N4/c1-3-9-15(10-4-1)19(20-16-11-5-2-6-12-16)23-18-14-8-7-13-17(18)21-22-23/h1-14,19-20H
• InChI Key： YMTDQMJMCNVZCM-UHFFFAOYSA-N
• SMILES： N(C(N1C2=CC=CC=C2N=N1)C1=CC=CC=C1)C1=CC=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzotriazoles

Additional information on N-[1H-1,2,3-Benzotriazol-1-yl(phenyl)methyl]aniline

N-[1H-1,2,3-Benzotriazol-1-yl(phenyl)methyl]aniline: A Comprehensive Overview

The compound with CAS No 142943-95-1, commonly referred to as N-[1H-1,2,3-benzotriazol-1-yl(phenyl)methyl]aniline, is a significant molecule in the field of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various industries. In this article, we will delve into its chemical structure, synthesis methods, properties, and recent advancements in its utilization.

N-[1H-1,2,3-benzotriazol-1-yl(phenyl)methyl]aniline is a derivative of aniline, featuring a benzotriazole moiety attached to a phenyl group via a methylene bridge. The benzotriazole ring is a heterocyclic structure consisting of two nitrogen atoms and one oxygen atom, which contributes to its stability and reactivity. This compound exhibits interesting electronic properties due to the conjugation between the aromatic rings and the nitrogen atoms in the benzotriazole group.

Recent studies have highlighted the potential of N-[1H-1,2,3-benzotriazol-1-yl(phenyl)methyl]aniline in the development of advanced materials. For instance, researchers have explored its use in the synthesis of high-performance polymers and coatings. The compound's ability to form stable coordination complexes with metal ions has made it a valuable component in catalysis and sensor technologies.

The synthesis of N-[1H-1,2,3-benzotriazol-1-yl(phenyl)methyl]aniline typically involves multi-step reactions, including nucleophilic substitution and condensation processes. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production pathways for this compound. For example, the use of transition metal catalysts has significantly improved the yield and purity of the product.

One of the most promising applications of N-[1H-1,2,3-benzotriazol-1-yl(phenyl)methyl]aniline is in the field of optoelectronics. Its electronic properties make it suitable for use in organic light-emitting diodes (OLEDs) and photovoltaic devices. Researchers have demonstrated that incorporating this compound into device architectures can enhance their efficiency and stability under operational conditions.

In addition to its electronic applications, N-[1H-1,2,3-benzotriazol-1-yl(phenyl)methyl]aniline has shown potential in biomedical fields. Studies have indicated that this compound may possess anti-inflammatory and antioxidant properties, making it a candidate for drug development. However, further research is required to fully understand its pharmacokinetics and bioavailability.

The structural versatility of N-[1H-1,2,3-benzotriazol-1-yl(phenyl)methyl]aniline allows for extensive functionalization, enabling its adaptation to various chemical environments. This property has been exploited in the design of novel materials with tailored functionalities. For example, researchers have successfully synthesized hybrid materials by incorporating this compound into polymer matrices or carbon-based frameworks.

Despite its numerous advantages, the use of N-[1H-1,2,3-benzotriazol-1-yl(phenyl)methyl]aniline is not without challenges. Issues such as scalability in production and long-term stability under harsh conditions need to be addressed for widespread industrial adoption. Ongoing research is focused on optimizing synthesis routes and improving material robustness to overcome these limitations.

In conclusion,N-[1H-1